2-[2-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]sulfanyl-7-methyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-[1-(3,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]sulfanyl-7-methyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C33H33N3O2S2/c1-19-11-14-26-29(15-19)40-31-30(26)32(38)36(24-9-7-6-8-10-24)33(34-31)39-18-28(37)27-17-22(4)35(23(27)5)25-13-12-20(2)21(3)16-25/h6-10,12-13,16-17,19H,11,14-15,18H2,1-5H3
• InChI Key: JPHGJPDJLHEEFN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC(=O)C4=C(N(C(=C4)C)C5=CC(=C(C=C5)C)C)C)C6=CC=CC=C6
• Molecular Formula: C33H33N3O2S2
• Molecular Weight: 567.8 g/mol

Description

2-[2-[1-(3,4-Dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-2-oxoethyl]sulfanyl-7-methyl-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C33H33N3O2S2 and its molecular weight is 567.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Pyrimidine Selanyl Derivatives : The compound has been involved in the synthesis of new pyrimidine selanyl derivatives, highlighting its role in the formation of complex organic structures. These derivatives are achieved through reactions involving sodium diselenide and chloroacetic acid derivatives, leading to a variety of novel compounds with confirmed structures through spectroscopic tools and elemental analysis (Alshahrani et al., 2018).

• Development of Antifolate Inhibitors : This compound contributes to the synthesis of novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines. These are synthesized as potential inhibitors of thymidylate synthase, showing promising results as antitumor and antibacterial agents (Gangjee et al., 1996; 1997).

• Creation of Bioactive Derivatives : It's used in creating 3-amino-2-mercapto-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives, exhibiting promising biological activities like anti-inflammatory and antimicrobial properties (Ashalatha et al., 2007).

Antimicrobial and Antitumor Activities

• Antibacterial Synthesis : The compound is involved in the synthesis of selenium-containing sulfa drugs demonstrating notable antibacterial activities against various bacterial strains (Abdel‐Hafez, 2010).

• Antitumor Derivative Synthesis : Synthesis of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives from this compound shows potent anticancer activity, comparable to doxorubicin, on several human cancer cell lines (Hafez & El-Gazzar, 2017).

• Development of Antifungal Agents : Thienopyrimidin-4(3H)-thiones derived from this compound have shown significant antifungal activity against various strains, demonstrating its potential in developing new antimicrobial agents (Bari & Haswani, 2017).